6,7,13,14-Tetrathiadispiro[4.2.4.2]tetradecane

• CAS No.: 184-05-4
• Molecular Formula: C10H16S4
• Molecular Weight: 264.5 g/mol
• IUPAC Name: 6,7,13,14-tetrathiadispiro[4.2.48.25]tetradecane
• InChI: InChI=1S/C10H16S4/c1-2-6-9(5-1)11-13-10(14-12-9)7-3-4-8-10/h1-8H2
• InChI Key: CXBCYNHFNYLEQM-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2(C1)SSC3(CCCC3)SS2

Description

6,7,13,14-Tetrathiadispiro[4.2.4.2]tetradecane is a chemical compound with the molecular formula C₁₀H₁₆S₄ and a molecular weight of 264.494 g/mol . This compound is characterized by its unique structure, which includes four sulfur atoms and a spiro configuration, making it an interesting subject for chemical research and industrial applications .

Chemical Reactions Analysis

6,7,13,14-Tetrathiadispiro[4.2.4.2]tetradecane can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

6,7,13,14-Tetrathiadispiro[4.2.4.2]tetradecane has several scientific research applications, including:

Chemistry: It is used as a model compound to study the behavior of sulfur-containing spiro compounds.

Biology: Its unique structure makes it a potential candidate for studying biological interactions involving sulfur atoms.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.

Industry: It is used in the synthesis of other complex organic compounds and materials.

Mechanism of Action

The mechanism of action of 6,7,13,14-Tetrathiadispiro[4.2.4.2]tetradecane involves its interaction with molecular targets and pathways that are influenced by its sulfur atoms. These interactions can lead to various chemical and biological effects, depending on the specific context in which the compound is used .

Comparison with Similar Compounds

6,7,13,14-Tetrathiadispiro[4.2.4.2]tetradecane can be compared with similar compounds such as:

6,7,13,14-Tetraoxadispiro[4.2.4.2]tetradecane: This compound has oxygen atoms instead of sulfur atoms, leading to different chemical properties and reactivity.

Other sulfur-containing spiro compounds: These compounds share similar structural features but may differ in the number and position of sulfur atoms, affecting their chemical behavior and applications.